Cas no 2138076-25-0 (tert-butyl 4-(bromomethyl)-4-(cyclohexyloxy)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(bromomethyl)-4-(cyclohexyloxy)piperidine-1-carboxylate
• CAS No: 2138076-25-0
• MF: C₁₇H₃₀BrNO₃
• MW: 376.329004764557
• CID: 6524130
• PubChem ID: 165873572
• Update Time: 2025-10-29

tert-butyl 4-(bromomethyl)-4-(cyclohexyloxy)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(bromomethyl)-4-(cyclohexyloxy)piperidine-1-carboxylate
• EN300-1135750
• 2138076-25-0

• Inchi： 1S/C17H30BrNO3/c1-16(2,3)22-15(20)19-11-9-17(13-18,10-12-19)21-14-7-5-4-6-8-14/h14H,4-13H2,1-3H3
• InChI Key： AIEBGRVDIMYXHA-UHFFFAOYSA-N
• SMILES： BrCC1(CCN(C(=O)OC(C)(C)C)CC1)OC1CCCCC1

Computed Properties

• Exact Mass: 375.14091g/mol
• Monoisotopic Mass: 375.14091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl 4-(bromomethyl)-4-(cyclohexyloxy)piperidine-1-carboxylate

Research Brief on tert-butyl 4-(bromomethyl)-4-(cyclohexyloxy)piperidine-1-carboxylate (CAS: 2138076-25-0)

In recent years, the compound tert-butyl 4-(bromomethyl)-4-(cyclohexyloxy)piperidine-1-carboxylate (CAS: 2138076-25-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine backbone and functionalized with bromomethyl and cyclohexyloxy groups, serves as a versatile intermediate in the synthesis of bioactive compounds. Its unique structural features make it particularly valuable for the development of novel therapeutic agents targeting a range of diseases, including neurological disorders and cancer.

Recent studies have focused on optimizing the synthetic pathways for tert-butyl 4-(bromomethyl)-4-(cyclohexyloxy)piperidine-1-carboxylate to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a streamlined approach using palladium-catalyzed cross-coupling reactions, which significantly reduced the number of steps required for its production. This advancement not only enhances the scalability of the compound but also reduces costs, making it more accessible for large-scale pharmaceutical applications.

In addition to its synthetic utility, tert-butyl 4-(bromomethyl)-4-(cyclohexyloxy)piperidine-1-carboxylate has been investigated as a key building block in the development of kinase inhibitors. Researchers have demonstrated its efficacy in the synthesis of compounds that selectively target protein kinases involved in cancer cell proliferation. For instance, a study published in Bioorganic & Medicinal Chemistry Letters highlighted its role in the creation of a potent inhibitor of the PI3K/AKT/mTOR pathway, a critical signaling cascade in many malignancies.

Another promising application of this compound lies in its potential to modulate neurotransmitter systems. Preliminary in vitro studies have shown that derivatives of tert-butyl 4-(bromomethyl)-4-(cyclohexyloxy)piperidine-1-carboxylate exhibit affinity for GABA receptors, suggesting possible applications in the treatment of anxiety and epilepsy. These findings were corroborated by a 2022 study in Neuropharmacology, which reported significant anxiolytic effects in rodent models.

Despite these advancements, challenges remain in the clinical translation of compounds derived from tert-butyl 4-(bromomethyl)-4-(cyclohexyloxy)piperidine-1-carboxylate. Issues such as metabolic stability and bioavailability need to be addressed through further structural modifications and pharmacokinetic studies. Ongoing research aims to tackle these hurdles by exploring novel derivatization strategies and advanced formulation techniques.

In conclusion, tert-butyl 4-(bromomethyl)-4-(cyclohexyloxy)piperidine-1-carboxylate (CAS: 2138076-25-0) represents a pivotal intermediate in modern drug discovery. Its multifaceted applications in kinase inhibitor development and neuropharmacology underscore its importance in the chemical biology and pharmaceutical industries. Continued research into its synthetic optimization and therapeutic potential is expected to yield significant breakthroughs in the coming years.